Cas no 63684-99-1 (5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-
• CAS No: 63684-99-1
• MF: C₇H₄Cl₂N₄S
• MW: 247.10445690155
• CID: 512562
• PubChem ID: 3034971
• Update Time: 2025-04-19

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-
• 1-(3,4-dichlorophenyl)-2H-tetrazole-5-thione
• 1-(3,4-DICHLOROPHENYL)-5-MERCAPTOTETRAZOLE
• EINECS 264-414-5

• Inchi： 1S/C7H4Cl2N4S/c8-5-2-1-4(3-6(5)9)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
• InChI Key： CAFFRONNGPFZKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(N=NN1)=S)Cl

Computed Properties

• Exact Mass: 245.95300
• Monoisotopic Mass: 245.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Color/Form: White or light brown powder
• Density: 1.75
• Melting Point: 148-150°C
• Boiling Point: 339.6 °C at 760 mmHg
• Flash Point: 159.2 °C
• Refractive Index: 1.787
• PSA: 82.40000
• LogP: 2.25780
• Solubility: Insoluble in water, soluble in alcohol, acetone

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives